Cas no 92644-18-3 (4-(3-bromopropyl)-1-methoxy-2-methylbenzene)

• Product Name: 4-(3-bromopropyl)-1-methoxy-2-methylbenzene
• CAS No: 92644-18-3
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 5008294
• PubChem ID: 59407695
• Update Time: 2025-04-23

4-(3-bromopropyl)-1-methoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(3-bromopropyl)-1-methoxy-2-methyl-
• 4-(3-Bromopropyl)-2-methylanisole
• 1-(3-bromopropyl)-4-methoxy-3-methylbenzene
• 4-(3-bromopropyl)-1-methoxy-2-methylbenzene

• Inchi： 1S/C11H15BrO/c1-9-8-10(4-3-7-12)5-6-11(9)13-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： ZQVKTCHSOHXQLG-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=C(C)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2

Additional information on 4-(3-bromopropyl)-1-methoxy-2-methylbenzene

Benzene, 4-(3-bromopropyl)-1-methoxy-2-methyl- and Its Significance in Modern Chemical Research

Benzene, 4-(3-bromopropyl)-1-methoxy-2-methyl- (CAS No. 92644-18-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex aromatic structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical properties make it particularly valuable for exploring novel therapeutic agents and understanding molecular interactions at a fundamental level.

The structural composition of Benzene, 4-(3-bromopropyl)-1-methoxy-2-methyl- includes a benzene ring substituted with a bromopropyl group at the 4-position, a methoxy group at the 1-position, and a methyl group at the 2-position. This arrangement imparts distinct reactivity and functionality, making it a versatile building block for synthetic chemists. The presence of the bromine atom, in particular, enhances its utility in cross-coupling reactions, which are fundamental to modern drug discovery.

In recent years, there has been growing interest in leveraging Benzene, 4-(3-bromopropyl)-1-methoxy-2-methyl- for the development of innovative pharmaceuticals. Researchers have utilized this compound to synthesize novel analogs of existing drugs, aiming to improve their efficacy and reduce side effects. For instance, studies have demonstrated its role in creating derivatives with enhanced binding affinity to biological targets, such as enzymes and receptors involved in metabolic disorders and inflammatory diseases.

The bromine substituent on the propyl chain allows for facile functionalization via palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are instrumental in constructing complex molecular architectures, enabling the design of molecules with tailored pharmacological properties. The methoxy and methyl groups further contribute to the compound's reactivity, influencing its solubility and metabolic stability in biological systems.

One of the most compelling applications of Benzene, 4-(3-bromopropyl)-1-methoxy-2-methyl- is in the field of medicinal chemistry. Researchers have employed this intermediate to develop small molecule inhibitors targeting key disease pathways. For example, derivatives of this compound have shown promise in inhibiting kinases associated with cancer progression. The ability to modify its structure allows scientists to fine-tune its interactions with biological targets, leading to more effective therapeutic interventions.

The synthesis of Benzene, 4-(3-bromopropyl)-1-methoxy-2-methyl- involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize yield and purity. These approaches not only enhance efficiency but also minimize waste, aligning with the principles of green chemistry—a critical consideration in today's environmentally conscious research landscape.

Recent studies have also explored the role of Benzene, 4-(3-bromopropyl)-1-methoxy-2-methyl- in materials science. Its aromatic framework and functional groups make it a suitable candidate for developing novel polymers and liquid crystals with unique optical and electronic properties. Such materials are increasingly relevant in applications ranging from organic electronics to advanced coatings.

The chemical community continues to uncover new possibilities for this versatile compound. Ongoing research aims to expand its utility in drug discovery by exploring novel synthetic routes and investigating its interactions with biological systems. Collaborative efforts between chemists and biologists are essential for translating these findings into tangible benefits for human health.

In conclusion, Benzene, 4-(3-bromopropyl)-1-methoxy-2-methyl- (CAS No. 92644-18-3) represents a significant advancement in synthetic chemistry with far-reaching implications for pharmaceuticals and materials science. Its unique structure and reactivity make it an indispensable tool for researchers striving to develop innovative solutions to complex scientific challenges. As our understanding of its properties grows, so too will its impact on shaping the future of chemical research.